Cas no 137515-66-3 ((2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane)

• Product Name: (2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane
• CAS No: 137515-66-3
• Molecular Formula: C₁₈H₁₉NO₃
• Molecular Weight: 297.34836
• CID: 64482
• PubChem ID: 10017522

(2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane Properties

Names and Identifiers

• (2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane
• (2R,3S)-1,2-Epoxy-3-(benzyloxycarbonyl-amino)-4-phenylbutane
• (1R,1'S)-1-(1'-N-benzyloxycarbonylamino-2'-phenyl)ethyloxirane
• (2R)-[1-(N-Benzyloxycarbonyl)amino-2-phenyl-(1S)ethyl]oxirane
• [(1S)-1-(2R)-oxiranyl-2-phenylethyl]-carbamic acid phenylmethyl ester
• [1S-(1S-oxiranyl)-2-phenylethyl]carbamic acid benzyl ester
• 2(R)-3(S)-1,2-Epoxy-3-phenylmethoxycarbonylamino-4-phenylbutane
• ATORVASTATIN CA
• LIPITOR
• N-((Benzyloxy)carbonyl)-2S-amino-1-phenyl-3R-3,4-epoxybutane
• nbsp
• pd134298-38a
• Tahor
• 137515-66-3
• SCHEMBL5929893
• BENZYL N-[(1S)-1-[(2R)-OXIRAN-2-YL]-2-PHENYLETHYL]CARBAMATE
• Carbamic acid, N-[(1S)-1-(2R)-2-oxiranyl-2-phenylethyl]-, phenylmethyl ester

• InChIKey： DURMMNMFHRIMJD-UHFFFAOYSA-N
• Inchi： 1S/C18H19NO3/c20-18(22-12-15-9-5-2-6-10-15)19-16(17-13-21-17)11-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2,(H,19,20)/t16-,17-/m0/s1
• SMILES： O1C(C(NC(OCC2C=CC=CC=2)=O)CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 297.13649347g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 297.13649347g/mol
• Heavy Atom Count: 22
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives